Cas no 63690-13-1 (N,5-dimethylhexan-2-amine)

• Product Name: N,5-dimethylhexan-2-amine
• CAS No: 63690-13-1
• MF: C₈H₁₉N
• MW: 129.24316239357
• CID: 1667369
• PubChem ID: 44596
• Update Time: 2025-05-20

N,5-dimethylhexan-2-amine Chemical and Physical Properties

Names and Identifiers

• N,5-dimethylhexan-2-amine
• methyl(5-methylhexan-2-yl)amine
• DTXSID40979988
• BRN 1733022
• SCHEMBL12580592
• 5-Methyl-2-hexyl-methylamine
• 2-Hexanamine, N,5-dimethyl-
• 63690-13-1
• AKOS000156249
• AKOS017282202
• N,5-Dimethyl-2-hexanamine
• EN300-7215968
• DB-308758
• 2-HEXYLAMINE, N,5-DIMETHYL-

• Inchi： 1S/C8H19N/c1-7(2)5-6-8(3)9-4/h7-9H,5-6H2,1-4H3
• InChI Key： VFQPKDNSCZTUMI-UHFFFAOYSA-N
• SMILES： N(C)C(C)CCC(C)C

Computed Properties

• Exact Mass: 129.15187
• Monoisotopic Mass: 129.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 59.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• PSA: 12.03

Additional information on N,5-dimethylhexan-2-amine

Professional Introduction to N,5-dimethylhexan-2-amine (CAS No. 63690-13-1)

N,5-dimethylhexan-2-amine, a compound with the chemical identifier CAS No. 63690-13-1, is a significant molecule in the field of organic chemistry and pharmaceutical research. This aliphatic amine features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive compounds. The presence of two methyl groups at the 5th carbon position and an amine functional group at the 2nd carbon position imparts distinct chemical properties that are highly relevant to modern drug discovery and material science applications.

The compound N,5-dimethylhexan-2-amine has garnered attention due to its potential role in the development of novel therapeutic agents. Its structural framework allows for modifications that can enhance binding affinity to biological targets, making it a promising candidate for further investigation in medicinal chemistry. Recent studies have highlighted its utility in designing ligands for enzyme inhibition and receptor modulation, which are critical steps in the development of new drugs targeting neurological and cardiovascular diseases.

In the realm of synthetic chemistry, N,5-dimethylhexan-2-amine serves as a versatile building block for more complex molecules. Researchers have leveraged its reactivity to construct intricate scaffolds that mimic natural products and bioactive peptides. The compound's ability to undergo various functional group transformations, such as alkylation, acylation, and reduction, makes it an indispensable tool in laboratory settings where precision and diversity are paramount.

One of the most compelling aspects of N,5-dimethylhexan-2-amine is its potential application in the synthesis of chiral compounds. The introduction of stereocenters at strategic positions within its molecule can lead to enantiomerically pure derivatives with enhanced pharmacological properties. This has spurred interest in developing catalytic methods that can efficiently produce these enantiomers with high yields and minimal byproducts. Such advancements are crucial for optimizing drug formulations and reducing side effects.

The pharmaceutical industry has been particularly keen on exploring the therapeutic potential of derivatives of N,5-dimethylhexan-2-amine. Preliminary research indicates that modifications to its structure can yield compounds with anti-inflammatory, analgesic, and even anticancer properties. For instance, studies have shown that certain analogs exhibit significant activity against enzymes involved in tumor growth and metastasis. These findings underscore the importance of continued investigation into this class of compounds.

From a material science perspective, N,5-dimethylhexan-2-amine also holds promise as a precursor for developing novel polymers and coatings. Its flexible backbone and reactive sites allow for the creation of materials with tailored mechanical and thermal properties. Such materials could find applications in industries ranging from automotive to electronics, where performance and durability are key considerations.

The synthesis of N,5-dimethylhexan-2-amine itself is an area of active research. Recent developments in catalytic processes have enabled more efficient and sustainable methods for producing this compound on an industrial scale. These advancements not only reduce costs but also minimize environmental impact by reducing waste and energy consumption. Such innovations align with global efforts to promote green chemistry principles.

In conclusion, N,5-dimethylhexan-2-amine (CAS No. 63690-13-1) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features make it a valuable intermediate in pharmaceutical synthesis, while its potential as a building block for chiral compounds opens new avenues for drug development. As research continues to uncover new applications for this molecule, its significance in advancing both medicinal chemistry and material science is undeniable.